Cas no 2967-66-0 (Methyl 4-(trifluoromethyl)benzoate)

Methyl 4-(trifluoromethyl)benzoate Properties

Names and Identifiers

• Methyl 4-(trifluoromethyl)benzoate
• Methyl 4-Trifluoromethyl benzoate
• 4-(TRIFLUOROMETHYL)BENZOIC ACID METHYL ESTER
• METHYL ALPHA,ALPHA,ALPHA-TRIFLUORO-P-TOLUATE
• METHYL P-(TRIFLUOROMETHYL)BENZOATE
• RARECHEM AL BF 0111
• n-Methyl-4-(Trifluoromethyl) Benzoate
• Methyl 4-(Trifluoromethyl)Benoate
• Methyl 4-(trifluoromethyl)benzoat
• Methyl-4-(trifluoromethyl)benzoate
• 4-CF3-C6H4-CO2Me
• 4-trifluoromethylbenzoic acid methyl ester
• methyl 4-(trifluoromethyl)-1-benzoate
• Methyl α,α,α-Trifluoro-p-toluate
• Methyl 4-trifluoromethylbenzoate
• Benzoic acid, 4-(trifluoromethyl)-, methyl ester
• Methyl-4-trifluoromethylbenzoate
• 3-CF3-C6H4-COOCH3
• VAZWXPJOOFSNLB-UHFFFAOYSA-N
• 4-trifluoromethyl-benzoic acid methyl ester
• PubChem14120
• KSC495G5L
• methyl p-trifluoromethylbenzoate
• 4-(Trifluoromethyl)benzoic Acid Methyl Ester
• 2967-66-0
• AKOS005259455
• CS-W015431
• MFCD00042324
• AM20060388
• EN300-28647
• M1498
• A16043
• PS-8144
• FT-0616916
• SCHEMBL385370
• Methyl4-(Trifluoromethyl)benzoate
• DTXSID60334353
• CHEMBL4637256
• F0001-0918
• XQANEVIRJUMTRG-UHFFFAOYSA-N
• 4-(Trifluoromethyl)benzoic acid methyl ester; Methyl 4-(trifluoromethyl)benzoate;Methyl 4-(trifluoromethyl)benzoate
• Methyl 4-(trifluoromethyl)benzoate, 99%
• J-017596
• AC-24970
• 7N7Z9DHH5P
• p-Toluic acid, alpha,alpha,alpha-trifluoro-, methyl ester
• 4-Methoxycarbonylbenzotrifluoride
• p-Toluic acid, alpha,alpha,alpha-trifluoro-, methyl ester (6CI,8CI); 4-Methoxycarbonylbenzotrifluoride; 4-Trifluoromethylbenzoic acid methyl ester; Methyl p-(trifluoromethyl)benzoate
• DB-047622
• +Expand

• MDL： MFCD00042324
• InChIKey： VAZWXPJOOFSNLB-UHFFFAOYSA-N
• Inchi： 1S/C9H7F3O2/c1-14-8(13)6-2-4-7(5-3-6)9(10,11)12/h2-5H,1H3
• SMILES： FC(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[H])(F)F
• BRN： 1963288

Computed Properties

• Exact Mass: 204.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.039814
• Heavy Atom Count: 14
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.49200
• PSA: 26.30000
• Refractive Index: n20/D 1.451(lit.)
• Boiling Point: 94-95 °C/21 mmHg(lit.)
• Melting Point: 13-14 °C (lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: Colorless transparent liquid, quasi white block solid in winter
• Solubility: Not soluble in water
• Density: 1.268 g/mL at 25 °C(lit.)

Methyl 4-(trifluoromethyl)benzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Methyl 4-(trifluoromethyl)benzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters